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Compound of Interest

Compound Name: 2-Palmitoylglycerol

Cat. No.: B134275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

2-Palmitoylglycerol (CAS No. 23470-00-0), a fatty acid ester used in research. Due to

conflicting hazard information across supplier Safety Data Sheets (SDS), this document adopts

a conservative approach, recommending procedures aligned with the highest level of

communicated risk to ensure user safety.

Hazard Assessment and GHS Classification
There are discrepancies in the GHS classification of 2-Palmitoylglycerol among suppliers.

While some classify it as non-hazardous, others indicate potential health risks. To prioritize

safety, the following potential hazards should be considered[1][2]:

Acute Oral Toxicity: Harmful if swallowed.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Aquatic Toxicity: May be very toxic to aquatic life with long-lasting effects.

Therefore, it is crucial to handle 2-Palmitoylglycerol with appropriate precautions to minimize

exposure.
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Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Palmitoylglycerol is fundamental for

safe handling.

Property Value Source

Molecular Formula C₁₉H₃₈O₄ [2][3][4][5]

Molecular Weight 330.50 g/mol [2][3][4]

Appearance Solid [3]

Storage Temperature -20°C to -80°C [4][6][7]

Purity
≥95% (may be a mixture of 1-

and 2-isomers)
[6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Palmitoylglycerol to prevent skin and eye

contact, and inhalation.

PPE Type Specification Rationale

Hand Protection
Nitrile or other chemical-

resistant gloves.

To prevent skin contact and

potential irritation.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or airborne particles.

Skin and Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a NIOSH-

approved respirator if

generating dust or aerosols.

To prevent inhalation of dust or

aerosols.
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Operational Plan: Step-by-Step Handling Procedures
Adherence to a strict operational protocol is essential for the safe handling of 2-
Palmitoylglycerol.

4.1. Preparation and Weighing

Work Area Preparation: Ensure the work area, preferably a chemical fume hood or a

designated and well-ventilated benchtop, is clean and uncluttered.

Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats, and

containers, before handling the compound.

Don PPE: Put on all required personal protective equipment as specified in the table above.

Weighing: Carefully weigh the desired amount of 2-Palmitoylglycerol. Avoid creating dust. If

the compound is a fine powder, handle it with care to minimize airborne particles.

4.2. Solubilization and Use

Solvent Selection: Use an appropriate solvent as indicated by the experimental protocol.

Dissolving: Add the solvent to the weighed 2-Palmitoylglycerol in a closed container. Mix

gently until fully dissolved.

Experimental Use: Carry out the experimental procedure, maintaining all safety precautions.

Disposal Plan
Proper disposal of 2-Palmitoylglycerol and associated waste is critical to prevent

environmental contamination and ensure laboratory safety.

5.1. Waste Segregation

Solid Waste: All disposable materials that have come into contact with 2-Palmitoylglycerol,
such as gloves, weigh boats, and pipette tips, should be collected in a designated, sealed,

and clearly labeled hazardous waste container.
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Liquid Waste: Unused solutions of 2-Palmitoylglycerol and any contaminated solvents

should be collected in a separate, sealed, and labeled hazardous liquid waste container. Do

not pour down the drain[1].

5.2. Waste Disposal Procedure

Container Labeling: Ensure all waste containers are accurately labeled with the chemical

name ("2-Palmitoylglycerol waste") and the associated hazards (e.g., "Toxic," "Irritant").

Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area

away from incompatible materials.

Institutional Guidelines: Follow all local and institutional regulations for the disposal of

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on waste pickup and disposal.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand). Collect the

absorbed material into a sealed container for

disposal. Ventilate the area and clean the spill

site. For large spills, evacuate the area and

contact your institution's EHS department.

Visual Workflow for Safe Handling and Disposal
The following diagram outlines the key steps for the safe handling and disposal of 2-
Palmitoylglycerol.
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Workflow for Safe Handling and Disposal of 2-Palmitoylglycerol
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Caption: Safe handling and disposal workflow for 2-Palmitoylglycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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